![molecular formula C14H22N4O3 B8437008 4-{[3-(Dimethylamino)propyl]amino}-n,n-dimethyl-3-nitrobenzamide](/img/structure/B8437008.png)
4-{[3-(Dimethylamino)propyl]amino}-n,n-dimethyl-3-nitrobenzamide
Cat. No. B8437008
M. Wt: 294.35 g/mol
InChI Key: KDYIQCPHEUKVSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06204264B1
Procedure details
N,N-Dimethy-1,3-propanediamine (1.95 g) was added to 4-chloro-N,N-dimethyl-3-nitrobenzamide (2.18 g) and stirred for 2 hours at 90° C. The reaction mixture, with ethyl acetate added thereto, was washed with 1N sodium hydroxide aqueous solution, water and saturated brine successively, dried over sodium sulfate anhydride, and concentrated, thereby yielding the entitled compound (2.83 g) as yellowish orange oil.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([CH3:7])[CH2:3][CH2:4][CH2:5][NH2:6].Cl[C:9]1[CH:19]=[CH:18][C:12]([C:13]([N:15]([CH3:17])[CH3:16])=[O:14])=[CH:11][C:10]=1[N+:20]([O-:22])=[O:21]>C(OCC)(=O)C>[CH3:1][N:2]([CH3:7])[CH2:3][CH2:4][CH2:5][NH:6][C:9]1[CH:19]=[CH:18][C:12]([C:13]([N:15]([CH3:17])[CH3:16])=[O:14])=[CH:11][C:10]=1[N+:20]([O-:22])=[O:21]
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Inputs
Step One
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Name
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|
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Quantity
|
1.95 g
|
|
Type
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reactant
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|
Smiles
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CN(CCCN)C
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|
Name
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|
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Quantity
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2.18 g
|
|
Type
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reactant
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Smiles
|
ClC1=C(C=C(C(=O)N(C)C)C=C1)[N+](=O)[O-]
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
|
C(C)(=O)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
90 °C
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Stirring
|
Type
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CUSTOM
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|
Details
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stirred for 2 hours at 90° C
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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was washed with 1N sodium hydroxide aqueous solution, water and saturated brine successively
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate anhydride
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
CN(CCCNC1=C(C=C(C(=O)N(C)C)C=C1)[N+](=O)[O-])C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.83 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
